Cas no 1690925-16-6 (2-(4-chloro-2-methylphenyl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(4-chloro-2-methylphenyl)cyclopropane-1-carboxylic acid
• CAS No: 1690925-16-6
• MF: C₁₁H₁₁ClO₂
• MW: 210.656842470169
• CID: 6247963
• PubChem ID: 108386710
• Update Time: 2025-11-02

2-(4-chloro-2-methylphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-2-methylphenyl)cyclopropane-1-carboxylic acid
• EN300-1982311
• 1690925-16-6

• Inchi： 1S/C11H11ClO2/c1-6-4-7(12)2-3-8(6)9-5-10(9)11(13)14/h2-4,9-10H,5H2,1H3,(H,13,14)
• InChI Key： VFDVOCHZSPGUQB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)C1CC1C(=O)O

Computed Properties

• Exact Mass: 210.0447573g/mol
• Monoisotopic Mass: 210.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(4-chloro-2-methylphenyl)cyclopropane-1-carboxylic acid

Introduction to 2-(4-chloro-2-methylphenyl)cyclopropane-1-carboxylic acid (CAS No. 1690925-16-6)

2-(4-chloro-2-methylphenyl)cyclopropane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1690925-16-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclopropanecarboxylic acids, which are known for their unique structural features and potential biological activities. The presence of both chloro and methyl substituents on the aromatic ring introduces specific electronic and steric properties, making this molecule a promising candidate for further exploration in drug discovery.

The structural framework of 2-(4-chloro-2-methylphenyl)cyclopropane-1-carboxylic acid consists of a cyclopropane ring linked to a phenyl group, which is further substituted with a chlorine atom at the para position and a methyl group at the ortho position. This particular arrangement of substituents enhances the molecule's interactability with biological targets, thereby increasing its pharmacological relevance. The cyclopropane moiety, in particular, is known for its ability to induce conformational constraints, which can significantly influence the binding affinity and selectivity of the compound towards its intended biological targets.

In recent years, there has been a growing interest in cyclopropanecarboxylic acids due to their diverse pharmacological profiles. These compounds have been reported to exhibit activities ranging from anti-inflammatory to anticancer effects. The chloro and methyl substituents in 2-(4-chloro-2-methylphenyl)cyclopropane-1-carboxylic acid are particularly noteworthy, as they can modulate the electronic properties of the aromatic ring, thereby affecting the compound's interaction with enzymes and receptors. This makes it an attractive scaffold for designing novel therapeutic agents.

One of the most compelling aspects of 2-(4-chloro-2-methylphenyl)cyclopropane-1-carboxylic acid is its potential as a building block for more complex drug candidates. The cyclopropane ring can serve as a rigid pharmacophore that helps to stabilize the binding interactions between the compound and its biological target. Additionally, the phenyl ring provides a platform for further functionalization, allowing chemists to tailor the molecule's properties to specific therapeutic needs. This flexibility has made this compound a valuable asset in medicinal chemistry libraries.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds like 2-(4-chloro-2-methylphenyl)cyclopropane-1-carboxylic acid that incorporate unique structural motifs can offer novel mechanisms of action and potentially overcome resistance mechanisms associated with existing therapies. The incorporation of chloro and methyl groups into the phenyl ring not only enhances the compound's lipophilicity but also introduces hydrogen bonding capabilities, which can be exploited to improve binding affinity.

The synthesis of 2-(4-chloro-2-methylphenyl)cyclopropane-1-carboxylic acid represents a significant achievement in organic chemistry. The synthesis typically involves multi-step reactions that require careful optimization to ensure high yield and purity. Key steps often include Friedel-Crafts alkylation followed by cyclopropanation, which introduces the cyclopropane ring into the molecular structure. The subsequent functionalization steps, such as carboxylation, are critical for achieving the desired final product.

The pharmacological evaluation of 2-(4-chloro-2-methylphenyl)cyclopropane-1-carboxylic acid has revealed several promising activities. In vitro studies have shown that this compound exhibits inhibitory effects on various enzymes and receptors relevant to human health. For instance, it has been reported to inhibit COX enzymes, which are involved in inflammation pathways, as well as other targets such as kinases and transcription factors. These findings suggest that 2-(4-chloro-2-methylphenyl)cyclopropane-1-carboxylic acid could be developed into a therapeutic agent for conditions such as arthritis or cancer.

Furthermore, preclinical studies have provided insights into the safety profile of this compound. Initial toxicity assays have shown that 2-(4-chloro-2-methylphenyl)cyclopropane-1-carboxylic acid is well-tolerated at doses relevant to its intended therapeutic use. However, further studies are needed to fully assess its long-term safety and efficacy. These studies will help to determine whether this compound can progress into clinical trials and ultimately become a viable therapeutic option for patients.

The development of new drugs is an iterative process that relies heavily on collaboration between chemists, biologists, and clinicians. 2-(4-chloro-2-methylphenyl)cyclopropane-1-carboxylic acid exemplifies this collaborative approach, as it represents a convergence of synthetic chemistry expertise with pharmacological knowledge. By leveraging advances in both fields, researchers can identify promising candidates more efficiently and bring new treatments to market faster.

In conclusion, 2-(4-chloro- 2-methylphenyl)cyclopropane - 1 - carboxylic acid (CAS No . 16909 25 -16 -6) is a structurally interesting compound with significant potential in pharmaceutical research . Its unique combination of substituents makes it an attractive scaffold for drug design , while its reported activities suggest multiple therapeutic applications . As research continues , it is likely that this compound will play an important role in the development of new medicines .